Cas no 2097917-08-1 (1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione)

• Product name: 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• CAS No: 2097917-08-1
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 6378337
• PubChem ID: 126855176

1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione
• 1-[[1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• CCG-358667
• AKOS032461519
• 2097917-08-1
• F6549-7126
• 1-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}methyl)pyrrolidine-2,5-dione

• Inchi： 1S/C18H19FN2O3/c19-14-3-1-13(2-4-14)18(7-8-18)17(24)20-9-12(10-20)11-21-15(22)5-6-16(21)23/h1-4,12H,5-11H2
• InChI Key： PZARGFQUZGZVAM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2CC(CN3C(CCC3=O)=O)C2)=O)CC1

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7Ų
• XLogP3: 0.7

Additional information on 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione

Research Brief on 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione (CAS: 2097917-08-1)

The compound 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione (CAS: 2097917-08-1) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorophenyl group, a cyclopropane ring, and a pyrrolidine-2,5-dione moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a key player in drug discovery efforts.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. The incorporation of the 4-fluorophenyl group and the cyclopropane ring has been shown to enhance the molecule's stability and bioavailability, making it a viable candidate for further development. Additionally, the pyrrolidine-2,5-dione moiety has been identified as a critical pharmacophore, contributing to its biological activity. These structural insights have paved the way for the design of analogs with improved efficacy and reduced toxicity.

Pharmacological studies have demonstrated that 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione exhibits potent activity against specific molecular targets, including enzymes and receptors implicated in various diseases. For instance, preliminary in vitro and in vivo experiments have shown its efficacy in modulating inflammatory pathways and inhibiting the proliferation of cancer cells. These findings suggest its potential as a therapeutic agent for conditions such as chronic inflammation and oncology indications.

Mechanistic investigations have further revealed that this compound operates through a unique mode of action, involving the inhibition of key signaling pathways. Its ability to selectively target specific proteins while minimizing off-target effects underscores its therapeutic promise. Researchers have also explored its pharmacokinetic profile, noting favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a drug candidate.

In conclusion, 1-({1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}methyl)pyrrolidine-2,5-dione (CAS: 2097917-08-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural attributes, coupled with its promising pharmacological and mechanistic profiles, make it a compelling subject for further research. Future studies should focus on optimizing its synthetic routes, expanding its therapeutic applications, and advancing it through preclinical and clinical development stages. This compound holds the potential to address unmet medical needs and contribute to the next generation of therapeutics.